Cas no 67984-20-7 (3,3'-Dimethyl-2,2'-bithiophene)
67984-20-7 structure
Product Name:3,3'-Dimethyl-2,2'-bithiophene
CAS No:67984-20-7
MF:C10H10S2
MW:194.316400051117
MDL:MFCD03701312
CID:526027
PubChem ID:642334
Update Time:2025-04-19
3,3'-Dimethyl-2,2'-bithiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bithiophene,3,3'-dimethyl-
- 3,3'-Dimethyl-2,2'-bithiophene
- 3,3-DIMETHYL-2,2'-BITHIOPHENY
- 3,3'-Dimethyl-2,2'-bithiophenyl
- 3-methyl-2-(3-methylthiophen-2-yl)thiophene
- FT-0614023
- W-200481
- GEO-01159
- 3,3'-Dimethyl-[2,2']bithiophenyl
- 3,3'-dimethyl-2,2'-bithiophenyl, AldrichCPR
- 67984-20-7
- AKOS005258259
- InChI=1/C10H10S2/c1-7-3-5-11-9(7)10-8(2)4-6-12-10/h3-6H,1-2H
- DTXSID30349010
- SCHEMBL722595
- FS-5215
- CS-0165841
- 2,2'-bithiophene, 3,3'-dimethyl-
- MFCD03701312
- DB-424187
- STL557879
- BBL104065
-
- MDL： MFCD03701312
- Inchi： 1S/C10H10S2/c1-7-3-5-11-9(7)10-8(2)4-6-12-10/h3-6H,1-2H3
- InChI Key： JZAXSONNGUOWCS-UHFFFAOYSA-N
- SMILES： S1C=CC(C)=C1C1=C(C)C=CS1
Computed Properties
- Exact Mass: 194.02200
- Monoisotopic Mass: 194.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Color/Form: Not available
- Refractive Index: 1.618-1.62
- PSA: 56.48000
- LogP: 4.09340
- Solubility: Not available
3,3'-Dimethyl-2,2'-bithiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,3'-Dimethyl-2,2'-bithiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013542-1g |
3,3'-Dimethyl-2,2'-bithiophenyl |
67984-20-7 | >97% | 1g |
￡34.00 | 2022-03-01 | |
| Fluorochem | 013542-5g |
3,3'-Dimethyl-2,2'-bithiophenyl |
67984-20-7 | >97% | 5g |
￡147.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM766-1g |
3,3'-Dimethyl-2,2'-bithiophene |
67984-20-7 | 98+% | 1g |
540.0CNY | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM766-200mg |
3,3'-Dimethyl-2,2'-bithiophene |
67984-20-7 | 98+% | 200mg |
130.0CNY | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM766-50mg |
3,3'-Dimethyl-2,2'-bithiophene |
67984-20-7 | 98+% | 50mg |
57.0CNY | 2021-07-09 | |
| Chemenu | CM523919-5g |
3,3'-Dimethyl-6H,6'H-2,2'-bithiopyran |
67984-20-7 | 98% | 5g |
$143 | 2022-06-10 | |
| abcr | AB151703-1 g |
3,3'-Dimethyl-2,2'-bithiophenyl, 96%; . |
67984-20-7 | 96% | 1g |
€121.90 | 2023-05-09 | |
| abcr | AB151703-5 g |
3,3'-Dimethyl-2,2'-bithiophenyl, 96%; . |
67984-20-7 | 96% | 5g |
€325.00 | 2023-05-09 | |
| Matrix Scientific | 145109-5g |
3,3'-Dimethyl-2,2'-bithiophene, 95% |
67984-20-7 | 95% | 5g |
$916.00 | 2023-09-05 | |
| Matrix Scientific | 145109-25g |
3,3'-Dimethyl-2,2'-bithiophene, 95% |
67984-20-7 | 95% | 25g |
$2748.00 | 2023-09-05 |
3,3'-Dimethyl-2,2'-bithiophene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
67984-20-7 (3,3'-Dimethyl-2,2'-bithiophene) Related Products
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